Cas no 52186-14-8 (2,8-bis(2,4,6-trimethylbenzyl)cyclooctanone)

2,8-bis(2,4,6-trimethylbenzyl)cyclooctanone structure
52186-14-8 structure
Product Name:2,8-bis(2,4,6-trimethylbenzyl)cyclooctanone
CAS No:52186-14-8
MF:C28H38O
MW:390.60072851181
CID:1576202
PubChem ID:3045384
Update Time:2025-04-21

2,8-bis(2,4,6-trimethylbenzyl)cyclooctanone Chemical and Physical Properties

Names and Identifiers

    • 2,8-Bis((2,4,6-trimethylphenyl)methyl)cyclooctanone
    • 2,8-Bis(2,4,6-trimethylbenzyl)cyclooctanone
    • Cyclooctanone, 2,8-bis((2,4,6-trimethylphenyl)methyl)-
    • 2,8-bis[(2,4,6-trimethylphenyl)methyl]cyclooctan-1-one
    • 2-(alpha,4-Dimethoxybenzyl)-8-(4-methoxybenzyl)cyclooctanone
    • 52186-14-8
    • DTXSID90966560
    • 2,8-bis(2,4,6-trimethylbenzyl)cyclooctanone
    • Inchi: 1S/C28H38O/c1-18-12-20(3)26(21(4)13-18)16-24-10-8-7-9-11-25(28(24)29)17-27-22(5)14-19(2)15-23(27)6/h12-15,24-25H,7-11,16-17H2,1-6H3
    • InChI Key: SWIXSJUZPOBXMH-UHFFFAOYSA-N
    • SMILES: O=C1C(CC2C(C)=CC(C)=CC=2C)CCCCCC1CC1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 390.29244
  • Monoisotopic Mass: 390.292265831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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